2-(isopropylthio)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole

• IUPAC Name: 5-(4-methoxyphenyl)-1-phenyl-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C19H20N2OS/c1-14(2)23-19-20-13-18(15-9-11-17(22-3)12-10-15)21(19)16-7-5-4-6-8-16/h4-14H,1-3H3
• InChI Key: MFECDHZWDQHKJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

2-(isopropylthio)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole, commonly known as IMPTI, is a synthetic compound that belongs to the class of imidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biomedical research.

Scientific Research Applications

Corrosion Inhibition

• Imidazole derivatives, including those structurally related to 2-(isopropylthio)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole, have been studied for their corrosion inhibition properties. For instance, a study by Prashanth et al. (2021) found that certain imidazole derivatives exhibit significant corrosion inhibition efficiency, which can be as high as 96%.

Pharmaceutical and Biological Applications

• The imidazole ring, a feature of this compound, is known for its biological and pharmaceutical importance. Research by Ramanathan (2017) shows that imidazole derivatives possess antimicrobial and anticancer activities, suggesting potential use in medicinal chemistry.

Anti-Inflammatory and Analgesic Properties

• Imidazole derivatives have been investigated for their potential as anti-inflammatory and analgesic agents. For example, a study by Husain et al. (2013) found that certain di- and tri-substituted imidazole derivatives showed good anti-inflammatory activity with minimal gastrointestinal irritation.

Electrochemical and Surface Studies

• Electrochemical and surface properties of imidazole derivatives, like the one , have been a subject of research, indicating their potential use in various industrial applications. Singh et al. (2017) Singh et al. (2017) explored the corrosion inhibition performance of novel imidazole derivatives, highlighting their applicability in protective coatings.

Electroluminescence and Light Emitting Properties

• Imidazole derivatives have been studied for their electroluminescence properties, which could be utilized in the development of organic light-emitting diodes (OLEDs). Nagarajan et al. (2014) synthesized and characterized a series of imidazole-based compounds with promising photophysical and electrochemical properties.

Antifungal Evaluation

• The antifungal properties of imidazole derivatives are another area of interest. Macías et al. (2018) conducted a study that found certain 4-aryl-2-methyl-1H-imidazoles to be more active against C. neoformans, indicating their potential in antifungal treatments.

Anion Recognition and Sensing

• Imidazole derivatives have been researched for their anion recognition and sensing capabilities. Alreja & Kaur (2016) investigated the anion sensing properties of certain imidazole derivatives, suggesting their application in chemical sensing technologies.